Cas no 2007915-43-5 (tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate)

Tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate is a chiral azetidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid azetidine ring structure, combined with the tert-butyloxycarbonyl (Boc) protecting group, enhances stability and facilitates selective deprotection under mild acidic conditions. The cis-configuration and methyl substitution at the 2-position contribute to steric control in stereoselective reactions. This compound is particularly valuable in the synthesis of bioactive molecules, including peptidomimetics and constrained analogs, due to its ability to modulate conformational flexibility. Its high purity and well-defined stereochemistry make it a reliable building block for medicinal chemistry applications.

tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate structure

2007915-43-5 structure

Product Name:tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate

CAS No:2007915-43-5

MF:C₉H₁₈N₂O₂

MW:186.251422405243

MDL:MFCD20922037

CID:4634250

PubChem ID:124630781

Update Time:2025-06-09

tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate
- Carbamic acid,N-[(2R,3R)-2-methyl-3-azetidinyl]-, 1,1-dimethylethyl ester,rel-
- tert-Butyl((2S,3S)-2-methylazetidin-3-yl)carbamate
- 2007915-43-5
- cis-3-(Boc-amino)-2-methylazetidine
- (2R,3R)-3-(Boc-amino)-2-methylazetidine
- cis-3-Boc-amino-2-methylazetidine
- TERT-BUTYL N-[(2R,3R)-2-METHYLAZETIDIN-3-YL]CARBAMATE
- tert-Butyl (cis-2-methylazetidin-3-yl)carbamate
- tert-butyl N-(2-methylazetidin-3-yl)carbamate,cis-
- 1932396-57-0
- MDL： MFCD20922037
- Inchi： 1S/C9H18N2O2/c1-6-7(5-10-6)11-8(12)13-9(2,3)4/h6-7,10H,5H2,1-4H3,(H,11,12)/t6-,7-/m1/s1
- InChI Key： LXXPLHYWFLINDJ-RNFRBKRXSA-N
- SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CN[C@@H]1C

Computed Properties

Exact Mass: 186.136827821g/mol
Monoisotopic Mass: 186.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 50.4Å²

tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate Pricemore >>

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